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Compound of Interest

Compound Name: GW274150

Cat. No.: B1672455 Get Quote

Technical Support Center: GW274150
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation of fresh working solutions of

GW274150.

Frequently Asked Questions (FAQs)
Q1: What is GW274150 and what is its primary mechanism of action?

A1: GW274150 is a potent, selective, and orally active inhibitor of inducible nitric oxide

synthase (iNOS).[1][2][3][4] It functions as an L-arginine competitive, NADPH-dependent

inhibitor.[2][5] Its high selectivity for iNOS over endothelial NOS (eNOS) and neuronal NOS

(nNOS) makes it a valuable tool for investigating the specific roles of iNOS in various

physiological and pathological processes.[1][2][5]

Q2: What are the recommended solvents for dissolving GW274150?

A2: GW274150 powder is soluble in water, DMSO, and PBS.[3][6] The choice of solvent will

depend on the specific requirements of your experiment (e.g., cell culture compatibility, in vivo

administration).

Q3: How should I store the GW274150 powder and its stock solutions?

A3: The solid form of GW274150 should be stored at 4°C under nitrogen.[7][6][8] For stock

solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1
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month, also under nitrogen.[7][6] To prevent degradation from repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller, single-use volumes.[7]

Q4: How stable are the working solutions of GW274150?

A4: Working solutions of GW274150 are known to be unstable.[1] It is strongly recommended

to prepare fresh solutions for each experiment to ensure potency and reproducibility.[1][6]

Troubleshooting Guide
Q1: My GW274150 solution appears cloudy or has visible precipitate. What should I do?

A1: Precipitation can occur if the solubility limit is exceeded or if the solution cools down after

warming. To aid dissolution, you can try warming the solution and using sonication.[6] For PBS

solutions, warming to 60°C and ultrasonic treatment may be necessary to achieve a clear

solution.[6][9] Always ensure the solution is clear before use. If precipitation persists, consider

preparing a more dilute solution.

Q2: I am observing inconsistent results between experiments. Could the preparation of the

GW274150 solution be a factor?

A2: Yes, inconsistency in results can be due to the instability of GW274150 solutions.[1] It is

critical to prepare fresh working solutions for each experiment from a properly stored stock

solution. Avoid using solutions that have been stored for extended periods or subjected to

multiple freeze-thaw cycles.

Q3: What is the best way to prepare GW274150 for in vivo studies?

A3: For in vivo administration, GW274150 can be dissolved in PBS.[6] It may require warming

and sonication to fully dissolve.[6] For oral administration, it has high bioavailability.[5] For

intraperitoneal injections, studies have used doses ranging from 2.5 to 10 mg/kg.[10][11]

Always ensure the final solution is sterile; for aqueous solutions, filtration through a 0.22 µm

filter is recommended.[7]

Data Presentation
Table 1: Chemical and Physical Properties of GW274150
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Property Value Reference

Molecular Formula C8H17N3O2S [8]

Molecular Weight 219.30 g/mol [1][7][8]

Appearance White to off-white solid [7][6]

CAS Number 210354-22-6 [7][8]

Table 2: Solubility of GW274150

Solvent Solubility Reference

Water ≥ 62 mg/mL (≥ 282.72 mM) [7][3][8]

DMSO 100 mg/mL [3]

PBS 12.5 mg/mL (39.39 mM) [6][9]

Table 3: Inhibitory Activity of GW274150

Target Parameter Value Reference

Human iNOS IC50 2.19 µM [1][6][8]

Human iNOS Kd 40 nM [1][6][8]

Rat iNOS ED50 1.15 µM [1][6][8]

J774 cells

(intracellular iNOS)
IC50 0.2 µM [6][8]

Table 4: Recommended Storage Conditions
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Form Temperature Duration
Special
Conditions

Reference

Solid (Powder) 4°C 3 years
Stored under

nitrogen
[1][7][6][8]

Stock Solution

(in solvent)
-80°C 6 months

Stored under

nitrogen, aliquot

to avoid freeze-

thaw

[7][6]

Stock Solution

(in solvent)
-20°C 1 month

Stored under

nitrogen, aliquot

to avoid freeze-

thaw

[7][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in Water

Weighing: Accurately weigh out 2.193 mg of GW274150 powder.

Dissolution: Add 1 mL of sterile, deionized water to the powder.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gentle

warming and sonication can be applied.

Sterilization: Filter the stock solution through a 0.22 µm syringe filter into a sterile tube.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at -80°C

for up to 6 months or -20°C for up to 1 month.

Protocol 2: Preparation of a Fresh Working Solution for Cell-Based Assays

Thawing: Thaw a single-use aliquot of the 10 mM GW274150 stock solution at room

temperature.
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Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium. For example, to prepare 1 mL of a 100 µM working solution, add 10 µL of

the 10 mM stock solution to 990 µL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down.

Application: Use the freshly prepared working solution immediately for your experiment. Do

not store the diluted working solution.

Visualizations
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Caption: Mechanism of GW274150 as a competitive inhibitor of iNOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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